Cas no 1261944-02-8 (3-(5-Chloro-2-methoxyphenyl)-5-trifluoromethylbenzoic acid)

3-(5-Chloro-2-methoxyphenyl)-5-trifluoromethylbenzoic acid structure
1261944-02-8 structure
Product Name:3-(5-Chloro-2-methoxyphenyl)-5-trifluoromethylbenzoic acid
CAS No:1261944-02-8
MF:C15H10ClF3O3
MW:330.686314105988
MDL:MFCD18321720
CID:2765071
PubChem ID:53227585
Update Time:2025-04-21

3-(5-Chloro-2-methoxyphenyl)-5-trifluoromethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 5'-Chloro-2'-methoxy-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
    • 1261944-02-8
    • MFCD18321720
    • 3-(5-Chloro-2-methoxyphenyl)-5-trifluoromethylbenzoic acid, 95%
    • DTXSID40691118
    • 3-(5-CHLORO-2-METHOXYPHENYL)-5-TRIFLUOROMETHYLBENZOIC ACID
    • 3-(5-Chloro-2-methoxyphenyl)-5-trifluoromethylbenzoic acid
    • MDL: MFCD18321720
    • Inchi: 1S/C15H10ClF3O3/c1-22-13-3-2-11(16)7-12(13)8-4-9(14(20)21)6-10(5-8)15(17,18)19/h2-7H,1H3,(H,20,21)
    • InChI Key: BXGMYGQEHVPDDQ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)C1=CC(C(=O)O)=CC(C(F)(F)F)=C1)OC

Computed Properties

  • Exact Mass: 330.0270564Da
  • Monoisotopic Mass: 330.0270564Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 46.5Ų

3-(5-Chloro-2-methoxyphenyl)-5-trifluoromethylbenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB328961-5 g
3-(5-Chloro-2-methoxyphenyl)-5-trifluoromethylbenzoic acid, 95%; .
1261944-02-8 95%
5g
€1159.00 2023-04-26
abcr
AB328961-5g
3-(5-Chloro-2-methoxyphenyl)-5-trifluoromethylbenzoic acid, 95%; .
1261944-02-8 95%
5g
€1159.00 2025-04-21
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